1-Benzoyl-4-(3-chloro-4-methylphenyl)piperazine

• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• IUPAC Name: [4-(3-chloro-4-methylphenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H19ClN2O/c1-14-7-8-16(13-17(14)19)20-9-11-21(12-10-20)18(22)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChI Key: OUAYFCMOTOVLBM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)Cl

Description

1-Benzoyl-4-(3-chloro-4-methylphenyl)piperazine (known as BZP) is a synthetic compound that belongs to the piperazine class of drugs. It was first synthesized in the 1970s and has been used for various purposes, including as a recreational drug. However, in recent years, it has become a subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

BZP acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in energy, alertness, and euphoria.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. In high doses, it can lead to seizures, hallucinations, and even death.

Advantages and Limitations for Lab Experiments

BZP has several advantages as a research tool. It is relatively easy to synthesize, and its effects on the brain are well understood. However, it also has limitations, including its potential for abuse and the risk of adverse effects in humans.

Future Directions

There are several potential future directions for research on BZP. One area of interest is its potential as a treatment for depression and other psychiatric disorders. It has also been studied as a potential treatment for Parkinson's disease and other neurodegenerative disorders. Additionally, further research is needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of BZP involves the reaction of benzoyl chloride with 1-(3-chloro-4-methylphenyl)piperazine in the presence of a base such as sodium hydroxide. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

BZP has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. It has been shown to have an affinity for various receptors in the brain, including dopamine, serotonin, and norepinephrine receptors.